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Compound of Interest

Compound Name:
2-Amino-4-morpholinobutanoic

acid

CAS No.: 854893-19-9

Cat. No.: B600902

Get Quote

Executive Summary & Chemical Profile[1][2]
2-Amino-4-morpholinobutanoic acid (often encountered as a dihydrochloride salt, CAS

1689522-41-5) is a non-proteinogenic amino acid incorporating a morpholine ring.[1] While it

shares the zwitterionic stability of standard amino acids, the morpholine moiety introduces

specific chemical risks—primarily basicity and susceptibility to N-nitrosation—that dictate its

disposal pathway.[1]

This guide moves beyond generic "organic waste" labeling.[1] It provides a disposal strategy

designed to prevent the formation of carcinogenic nitrosamines and mitigate exothermic acid-

base reactions in waste streams.[1]
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Property Data Operational Implication

Chemical Name
2-Amino-4-morpholinobutanoic

acid
--

CAS Number
1689522-41-5

(Dihydrochloride)

Use for waste

profiling/manifests.[1]

Molecular Formula

C

H

N

O

Nitrogen-rich; requires high-

temp incineration.[1]

Functional Groups

Carboxylic acid, Primary

Amine, Morpholine

(Ether/Amine)

Morpholine ring is the critical

hazard control point.

Physical State White to off-white powder
Dust control required during

transfer.[1][2]

Solubility Water soluble (High)

Spills require aqueous

cleanup; do not use organic

solvents for decon.[1]

Critical Hazard Assessment (The "Why")
As a Senior Scientist, I must emphasize that the primary risk in disposing of this compound is

not acute toxicity, but reactive incompatibility.[2]

A. The Nitrosamine Hazard
The morpholine ring functions as a secondary amine analog.[3] If this waste stream contacts

nitrosating agents (e.g., nitrites, nitrous acid, or nitrogen oxides commonly found in "Oxidizing"

waste streams), it can form N-nitrosomorpholine (NMOR), a potent carcinogen.[1][2]

Directive: NEVER dispose of this substance in containers designated for "Oxidizing Agents"

or "Nitric Acid Waste."[1]
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B. Acid-Base Exothermicity
While the amino acid backbone buffers the molecule, the morpholine nitrogen is basic.[1]

Directive: Bulk mixing with strong mineral acid wastes (pH < 2) can generate significant heat.

[1] Segregate into "Basic" or "General Organic" streams to maintain thermal stability.[1]

Pre-Disposal Handling & Segregation[4]
Effective disposal begins at the bench.[1] Follow this segregation logic to ensure downstream

safety.

Step 1: Waste Stream Characterization
Do not mix with general solvent waste unless the solvent is compatible.[1]

Solid Waste: Collect in a dedicated solid waste container.[1]

Liquid Waste (Mother Liquor): If dissolved in water/buffer, verify pH.[1][2] If pH is

neutral/basic, segregate into "Aqueous Basic/Neutral" waste.[2]

Step 2: Container Selection[1]
Material: High-Density Polyethylene (HDPE) is preferred.[1] Glass is acceptable but poses a

breakage risk.[1]

Headspace: Leave at least 10% headspace to accommodate potential off-gassing or thermal

expansion.[1]

Step 3: Deactivation (Spill Cleanup Only)
In the event of a spill, do not simply wipe it up.[1][2]

Contain: Isolate the powder/liquid.

Neutralize: If the spill is acidic (due to HCl salt), apply a weak base like Sodium Bicarbonate.

[1][2]
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Clean: Wash the area with water.[1][4][5][6][7] Avoid bleach (Hypochlorite), as it can react

with amines to form chloramines (toxic gas).[1][2]

Disposal Workflow (The "How")
The following decision tree illustrates the operational logic for disposing of 2-Amino-4-
morpholinobutanoic acid.
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Waste Generation
(2-Amino-4-morpholinobutanoic acid)

Determine Physical State

Solid (Powder/Crystals) Liquid (Solution/Mother Liquor)

Segregate: Solid Organic Waste
(Do NOT mix with Oxidizers)

Check pH & Solvents

Labeling:
'Non-Regulated Organic Waste'
Contains: Morpholine Derivative

Stream A: Basic/Neutral Organics
(Amine-Compatible)

pH ≥ 7

Stream B: Acidic Waste

pH < 4

STOP: Potential Exotherm/Nitrosation Risk
Neutralize before combining

After Neutralization

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page
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Figure 1: Decision tree for the safe segregation and disposal of morpholine-containing amino

acid waste.

Regulatory Compliance & Labeling
RCRA Classification (USA)
While 2-Amino-4-morpholinobutanoic acid is not explicitly listed on the EPA "P" or "U" lists, it

must be characterized by the generator.[1]

Waste Code: If the substance is not ignitable, corrosive, reactive, or toxic per TCLP, it is

often classified as "Non-RCRA Regulated Waste" but must still be treated as hazardous

chemical waste by policy.[2]

Morpholine Note: If the waste contains free Morpholine solvent, it may carry D001 (Ignitable)

or D002 (Corrosive) codes.[1][2] Always default to the most stringent classification.

Labeling Requirements
Your waste tag must explicitly state:

Full Chemical Name: 2-Amino-4-morpholinobutanoic acid.[1][8]

Hazard Checkboxes: Irritant, Basic (if applicable).

Warning: "DO NOT MIX WITH NITRITES OR OXIDIZERS."

Emergency Procedures
Accidental Exposure

Inhalation: Move to fresh air immediately. The morpholine ring can cause respiratory

irritation.[5]

Skin Contact: Wash with soap and water for 15 minutes.[1][4] Do not use ethanol, as it may

increase skin absorption.[2]

Eye Contact: Rinse cautiously with water for 15 minutes.[1][5][6] Remove contact lenses if

present.[1][4][5][7]
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Spill Response Kit
Ensure the following are accessible within 10 meters of the usage area:

Nitrile gloves (Double gloving recommended).[1]

P100 Particulate Respirator (if handling powder outside a hood).[1]

Absorbent pads (Universal or Basic).[1]

Sodium Bicarbonate (for neutralization of acid salts).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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